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7,8-dihydroxydocosa-4(Z),10(Z),13(Z),16(Z),19(Z)-pentaenoic acid 7,8-dihydroxydocosa-4(Z),10(Z),13(Z),16(Z),19(Z)-pentaenoic acid 7-DiHDPA is a major metabolite of docosahexaenoic acid (DHA;) that is produced via oxidation by cytochrome P450 epoxygenases. Epoxygenase metabolites of DHA, including 7-DiHDPA, suppress aggregation and thromboxane synthesis in isolated platelets.
Brand Name: Vulcanchem
CAS No.: 168111-93-1
VCID: VC21165705
InChI: InChI=1S/C22H34O4/c1-2-3-4-5-6-7-8-9-10-11-12-14-17-20(23)21(24)18-15-13-16-19-22(25)26/h3-4,6-7,9-10,12-15,20-21,23-24H,2,5,8,11,16-19H2,1H3,(H,25,26)/b4-3-,7-6-,10-9-,14-12-,15-13-/t20-,21+/m1/s1
SMILES: CCC=CCC=CCC=CCC=CCC(C(CC=CCCC(=O)O)O)O
Molecular Formula: C22H34O4
Molecular Weight: 362.5 g/mol

7,8-dihydroxydocosa-4(Z),10(Z),13(Z),16(Z),19(Z)-pentaenoic acid

CAS No.: 168111-93-1

Cat. No.: VC21165705

Molecular Formula: C22H34O4

Molecular Weight: 362.5 g/mol

* For research use only. Not for human or veterinary use.

7,8-dihydroxydocosa-4(Z),10(Z),13(Z),16(Z),19(Z)-pentaenoic acid - 168111-93-1

Specification

Description 7-DiHDPA is a major metabolite of docosahexaenoic acid (DHA;) that is produced via oxidation by cytochrome P450 epoxygenases. Epoxygenase metabolites of DHA, including 7-DiHDPA, suppress aggregation and thromboxane synthesis in isolated platelets.
CAS No. 168111-93-1
Molecular Formula C22H34O4
Molecular Weight 362.5 g/mol
IUPAC Name (4Z,7S,8R,10Z,13Z,16Z,19Z)-7,8-dihydroxydocosa-4,10,13,16,19-pentaenoic acid
Standard InChI InChI=1S/C22H34O4/c1-2-3-4-5-6-7-8-9-10-11-12-14-17-20(23)21(24)18-15-13-16-19-22(25)26/h3-4,6-7,9-10,12-15,20-21,23-24H,2,5,8,11,16-19H2,1H3,(H,25,26)/b4-3-,7-6-,10-9-,14-12-,15-13-/t20-,21+/m1/s1
Standard InChI Key DPZIOENSPXELQY-JYFGGXQQSA-N
Isomeric SMILES CC/C=C\C/C=C\C/C=C\C/C=C\C[C@H]([C@H](C/C=C\CCC(=O)O)O)O
SMILES CCC=CCC=CCC=CCC=CCC(C(CC=CCCC(=O)O)O)O
Canonical SMILES CCC=CCC=CCC=CCC=CCC(C(CC=CCCC(=O)O)O)O

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